N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide

• Molecular Formula: C22H23N5O2S
• Molecular Weight: 421.5 g/mol
• IUPAC Name: N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C22H23N5O2S/c1-5-19-24-25-22-27(19)26-21(30-22)16-10-9-14(4)18(12-16)23-20(28)15-7-6-8-17(11-15)29-13(2)3/h6-13H,5H2,1-4H3,(H,23,28)
• InChI Key: LZAYVEXNYBLTHA-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)C)NC(=O)C4=CC(=CC=C4)OC(C)C

Description

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has shown promising results in various studies related to its mechanism of action and physiological effects.

Mechanism Of Action

The exact mechanism of action of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide is not fully understood. However, it is believed to act through multiple pathways, including inhibition of pro-inflammatory cytokines, induction of apoptosis, and modulation of various signaling pathways.
Biochemical and Physiological Effects:
N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide has shown various biochemical and physiological effects in different studies. Some of the significant effects are:
1. Reduction of inflammation: N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide inhibits the production of pro-inflammatory cytokines and reduces inflammation.
2. Induction of apoptosis: N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide induces apoptosis in various cancer cell lines.
3. Neuroprotection: N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide protects neurons from oxidative stress and prevents neuronal damage.

Advantages And Limitations For Lab Experiments

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide has various advantages and limitations for lab experiments. Some of the significant advantages are:
1. It has shown potential therapeutic applications in various research fields.
2. It is relatively easy to synthesize in the lab.
3. It has shown good bioavailability and pharmacokinetic properties.
Some of the significant limitations are:
1. The exact mechanism of action is not fully understood.
2. It may have potential side effects that need to be studied further.
3. It may require further optimization to improve its efficacy.

Future Directions

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide has significant potential for future research. Some of the possible future directions are:
1. Further optimization of the compound to improve its efficacy and reduce potential side effects.
2. In vivo studies to evaluate its therapeutic potential in animal models.
3. Clinical trials to evaluate its safety and efficacy in humans.
4. Studies to understand its mechanism of action and identify potential targets for therapeutic intervention.
5. Development of novel drug delivery systems to improve its bioavailability and pharmacokinetic properties.
Conclusion:
N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide is a promising chemical compound that has significant potential for therapeutic applications. Its anti-inflammatory, anti-cancer, and neuroprotective activities have been extensively studied in various research fields. Further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide involves the reaction of 3-ethyl-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole with 3-(isopropoxy)-aniline in the presence of a suitable catalyst. The reaction is carried out under specific conditions to obtain the desired product in good yield and purity.

Scientific Research Applications

The potential therapeutic applications of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide have been extensively studied in various research fields. Some of the significant scientific research applications of this compound are:
1. Anti-inflammatory activity: N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide has shown anti-inflammatory activity in various in vitro and in vivo studies. It inhibits the production of pro-inflammatory cytokines and reduces inflammation.
2. Anti-cancer activity: Studies have shown that N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide has potential anti-cancer activity against various cancer cell lines. It induces apoptosis and inhibits cell proliferation.
3. Neuroprotective activity: N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-3-isopropoxybenzamide has shown neuroprotective activity in various studies. It protects neurons from oxidative stress and prevents neuronal damage.